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Compound of Interest

Compound Name: Frangufoline

Cat. No.: B1250506 Get Quote

For research use only. Not for human or veterinary use.

Frangufoline is a sedative 14-membered frangulanine-type cyclopeptide alkaloid.[1][2] As a

bioactive research compound, proper handling and disposal are paramount to ensure

laboratory safety and environmental protection. This guide provides essential information for

the safe disposal of Frangufoline in a laboratory setting.

Pre-Disposal Safety and Handling
Before beginning any disposal procedures, consult the Safety Data Sheet (SDS) for

Frangufoline. If an SDS is not available, treat the compound as a hazardous substance.[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.[3]

Ventilation: Handle Frangufoline in a certified chemical fume hood to avoid inhalation of any

dust or aerosols.[3]

Spill Management: In case of a spill, isolate the area and follow your institution's established

spill cleanup procedures for potent compounds.

Frangufoline Waste Segregation and Labeling
Proper segregation and labeling of chemical waste are critical to prevent accidental mixing of

incompatible substances and to ensure correct disposal by your institution's Environmental
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Health and Safety (EHS) office.[3][4]

Waste Containers: Use only approved, leak-proof hazardous waste containers with tight-

fitting lids.[3][4]

Labeling: All waste containers must be clearly labeled with the following information:[3]

The words "Hazardous Waste"

The full chemical name: "Frangufoline" (avoid abbreviations or formulas)

The concentration and quantity of the waste

The date the waste was first added to the container (accumulation start date)

The name of the principal investigator and the laboratory location

Compatibility: Do not mix Frangufoline waste with other chemical waste streams unless

their compatibility is known and confirmed.[3]

Disposal Procedures
The following step-by-step procedures outline the recommended disposal pathway for

Frangufoline.

Step 1: In-Lab Waste Collection

Solid Waste:

Collect any solid Frangufoline, contaminated labware (e.g., weighing boats, pipette tips),

and used PPE in a designated, labeled hazardous waste container.

Liquid Waste:

Solutions containing Frangufoline should be collected in a separate, labeled hazardous

liquid waste container.

Do not dispose of liquid Frangufoline waste down the sanitary sewer.[5][6]
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Step 2: Storage of Hazardous Waste

Store the sealed hazardous waste containers in a designated, secure, and well-ventilated

satellite accumulation area within the laboratory.

Ensure that the storage area is away from general laboratory traffic and incompatible

materials.

Step 3: Arranging for Disposal

Contact EHS: Once the waste container is full or has reached its designated accumulation

time limit, contact your institution's Environmental Health and Safety (EHS) office to arrange

for pickup.

Provide Documentation: Be prepared to provide the EHS office with all available information

about the compound, including the SDS if available.[3]

Professional Disposal: The EHS office will coordinate with a licensed hazardous waste

disposal company for the final treatment and disposal of the Frangufoline waste, which will

likely involve incineration.[7][8]

Quantitative Data and Physical Properties
For any novel or research compound, it is crucial to have access to its physical and chemical

properties for safe handling and disposal.
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Property Value Source

Chemical Formula C31H42N4O4 PubChem[9]

Molecular Weight 534.70 g/mol MedKoo Biosciences[1]

CAS Number 19526-09-1 MedKoo Biosciences[1]

Appearance Solid Powder
General for research

chemicals

Solubility Soluble in DMSO TargetMol[2]

Storage (Powder) -20°C for 3 years TargetMol[2]

Storage (In Solvent) -80°C for 1 year TargetMol[2]

Experimental Protocols
As there are no specific experimental protocols for the disposal of Frangufoline, the following

general protocol for the preparation of chemical waste for disposal should be followed.

Protocol: Preparation of Frangufoline Waste for Disposal

Objective: To safely collect and label Frangufoline waste for pickup by the institution's EHS

department.

Materials:

Appropriate PPE (lab coat, safety goggles, chemical-resistant gloves)

Designated hazardous waste container (solid or liquid)

Hazardous waste labels

Chemical fume hood

Procedure:

1. Perform all waste handling operations within a certified chemical fume hood.
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2. Don appropriate PPE before handling Frangufoline or its waste.

3. For solid waste, carefully place all contaminated materials, including excess Frangufoline
powder and used consumables, into the designated solid hazardous waste container.

4. For liquid waste, carefully pour all solutions containing Frangufoline into the designated

liquid hazardous waste container using a funnel.

5. Securely close the lid of the waste container.

6. Affix a completed hazardous waste label to the container, ensuring all fields are accurately

filled out.

7. Move the sealed and labeled container to the laboratory's designated satellite

accumulation area.

8. Record the addition of waste in the laboratory's waste log.

9. Follow institutional procedures to request a waste pickup from the EHS department.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Frangufoline.
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Caption: Workflow for the safe disposal of Frangufoline waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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